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Compound of Interest

Compound Name: Alll

Cat. No.: B1192106

The designation "Al11" does not correspond to a single, well-defined chemical compound with
a registered CAS number. Extensive searches across chemical and biological databases
reveal that "Al11" is an ambiguous identifier used in various scientific contexts to denote
different molecular and biological entities. This guide provides an in-depth overview of the
distinct meanings of Al11 to aid researchers, scientists, and drug development professionals in
clarifying its identity within their specific field of interest.

Chemical and Material Science Contexts

In the realm of materials science and theoretical chemistry, "Al11" has been used to designate
newly designed materials and molecules with potential applications in energy and
environmental sectors.

Table 1: Chemical and Material Entities Designated as
Alll
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Entity Type

Description

Key Findings

Designed Molecules for

Organic Solar Cells

A series of in silico designed
small molecules (Al11-Al15)
based on a thieno-imidazole
core have been investigated
for their potential use in

organic solar cells.

Theoretical calculations
suggest that the Al11 molecule
exhibits promising
optoelectronic properties,
including a narrow bandgap
and high power conversion
efficiency.[1][2][3]

Adsorbent for Uranium

Extraction

An adsorbent material
designated "Al11" has been
developed for the extraction of
uranium from seawater. This
material is based on a
polyethylene fiber with grafted
acrylonitrile (AN) and
vinylphosphonic acid (VPA).

The Al11 adsorbent, with a
specific AN/VPA molar ratio,
demonstrated high uranium
adsorption capacity in

laboratory settings.[4]

Biological and Pharmacological Contexts

In biological and medical research, "Al11" has been associated with several distinct proteins

and peptides, each with specific functions and research applications.

Table 2: Biological Entities Designated as Alll
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Integrin alpha-11 (ITGA11)

A protein subunit that forms a
heterodimer with a beta
integrin subunit. Integrins are
cell surface receptors involved

in cell adhesion and signaling.

Integrin alpha-11 is primarily
expressed in mesenchymal
cells and plays a role in
collagen binding and tissue
organization. It does not have
a CAS number in the
traditional sense for small
molecules.[5][6][7][8][9]

Monoclonal Antibody Paratopic

Molecule

A patent describes monoclonal
paratopic molecules, including
one designated Al11, that
immunoreact with

apolipoprotein A-l.

These are antibody molecules,
which are large proteins, and
are not classified with CAS

numbers.[10]

Angiotensin Il Analog

A research paper refers to an
analog of the peptide hormone
angiotensin Il as the "Alll
molecule," also described as
the C7 fragment.

This peptide is a specific
research tool and not a widely
recognized compound with a
standard identifier.[11][12]

Apoptosis Inducing Molecule I
(AIM 1)

A patent application describes
a protein termed "Apoptosis
Inducing Molecule 11" (AIM 11),
which is a member of the TNF-

Ligand superfamily.

While the abbreviation is
similar, it is distinct from
"Al11". This is also a protein.
[13]

Experimental Methodologies

Due to the varied nature of the entities referred to as "All11," the experimental protocols are

highly specific to the context.

Methodology for Designed Solar Cell Molecules

(Theoretical)
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The characterization of the Al11 molecule for organic solar cells was performed using
computational methods.

o Computational Details: Density Functional Theory (DFT) and Time-Dependent DFT (TD-
DFT) were employed to calculate the optoelectronic properties of the designed molecules.
These calculations provide insights into parameters such as bandgaps, absorption spectra,
and charge transfer capabilities.[1][2][3]

Methodology for Uranium Adsorbent (Alll)

The development and testing of the Al11 adsorbent involved the following key steps:

o Graft Polymerization: Acrylonitrile (AN) and vinylphosphonic acid (VPA) were grafted onto a
polyethylene fiber substrate.

o Uranium Adsorption Testing: The adsorbent's capacity to extract uranium was evaluated in
both simulated and real seawater using flow-through columns.[4]

Conclusion

The term "Al11" is a polysemantic identifier used across different scientific disciplines. It does
not refer to a specific chemical compound with a unigue CAS number. Researchers
encountering this term should carefully consider the scientific context to determine which of the
entities—a theoretical solar cell molecule, a uranium adsorbent, a protein such as Integrin
alpha-11, or a specific peptide analog—is being referenced. For professionals in drug
development, it is crucial to recognize that none of the entities currently designated as "Al11"
represent a conventional small molecule drug candidate with established chemical identifiers
and associated comprehensive biological data. Further clarification from the source material is
necessary to proceed with any targeted research or development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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